Cas no 83732-62-1 (3-(Hydroxymethyl)-p-phenylenediammonium sulphate)

3-(Hydroxymethyl)-p-phenylenediammonium sulphate structure
83732-62-1 structure
Product Name:3-(Hydroxymethyl)-p-phenylenediammonium sulphate
CAS No:83732-62-1
MF:C7H12N2O5S
MW:236.245580673218
CID:726648
PubChem ID:44147915
Update Time:2025-04-19

3-(Hydroxymethyl)-p-phenylenediammonium sulphate Chemical and Physical Properties

Names and Identifiers

    • 3-(Hydroxymethyl)-p-phenylenediammonium sulphate
    • [4-azaniumyl-2-(hydroxymethyl)phenyl]azanium,sulfate
    • EINECS 280-611-9
    • 83732-62-1
    • 3-(HYDROXYMETHYL)-P-PHENYLENEDIAMMONIUM SULFATE
    • [4-azaniumyl-2-(hydroxymethyl)phenyl]azanium;sulfate
    • Inchi: 1S/C7H10N2O.H2O4S/c8-6-1-2-7(9)5(3-6)4-10;1-5(2,3)4/h1-3,10H,4,8-9H2;(H2,1,2,3,4)
    • InChI Key: IXOQCMNGTBOMMJ-UHFFFAOYSA-N
    • SMILES: S(=O)(=O)([O-])[O-].OCC1C=C(C=CC=1[NH3+])[NH3+]

Computed Properties

  • Exact Mass: 236.047
  • Monoisotopic Mass: 236.047
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 170
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 164A^2
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